(4-Trifluoromethyl-phenylamino)-acetic acid ethyl ester

• IUPAC Name: ethyl 2-[4-(trifluoromethyl)anilino]acetate
• InChI: InChI=1S/C11H12F3NO2/c1-2-17-10(16)7-15-9-5-3-8(4-6-9)11(12,13)14/h3-6,15H,2,7H2,1H3
• InChI Key: MNUDPPZEGATPIA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC1=CC=C(C=C1)C(F)(F)F
• Molecular Formula: C11H12F3NO2
• DSSTOX Substance ID: DTXSID20307205
• Molecular Weight: 247.21 g/mol
• CAS RN: 2445-85-4

Description

(4-Trifluoromethyl-phenylamino)-acetic acid ethyl ester, also known as TFAAEE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

(4-Trifluoromethyl-phenylamino)-acetic acid ethyl ester has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, (4-Trifluoromethyl-phenylamino)-acetic acid ethyl ester has been shown to possess anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation. In materials science, (4-Trifluoromethyl-phenylamino)-acetic acid ethyl ester has been used as a building block for the synthesis of new materials with unique properties, such as high thermal stability and conductivity. In analytical chemistry, (4-Trifluoromethyl-phenylamino)-acetic acid ethyl ester has been used as a derivatizing agent for the analysis of amino acids and peptides by gas chromatography-mass spectrometry.

Mechanism of Action

The exact mechanism of action of (4-Trifluoromethyl-phenylamino)-acetic acid ethyl ester is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2) and the modulation of the production of pro-inflammatory cytokines. COX-2 is an enzyme that plays a key role in the synthesis of prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2, (4-Trifluoromethyl-phenylamino)-acetic acid ethyl ester may reduce the production of prostaglandins and thereby alleviate pain and inflammation.
Biochemical and Physiological Effects
(4-Trifluoromethyl-phenylamino)-acetic acid ethyl ester has been shown to have several biochemical and physiological effects, including the inhibition of COX-2, the modulation of the production of pro-inflammatory cytokines, and the reduction of pain and inflammation. (4-Trifluoromethyl-phenylamino)-acetic acid ethyl ester has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of (4-Trifluoromethyl-phenylamino)-acetic acid ethyl ester is its versatility, as it can be used in various fields and applications. Additionally, (4-Trifluoromethyl-phenylamino)-acetic acid ethyl ester is relatively easy to synthesize and purify, making it accessible to researchers. However, one of the limitations of (4-Trifluoromethyl-phenylamino)-acetic acid ethyl ester is its potential toxicity, as it has been shown to have cytotoxic effects at high concentrations. Therefore, caution should be exercised when handling (4-Trifluoromethyl-phenylamino)-acetic acid ethyl ester in lab experiments.

Future Directions

There are several future directions for the research on (4-Trifluoromethyl-phenylamino)-acetic acid ethyl ester. One potential direction is the development of new drugs based on (4-Trifluoromethyl-phenylamino)-acetic acid ethyl ester for the treatment of pain and inflammation. Another potential direction is the synthesis of new materials using (4-Trifluoromethyl-phenylamino)-acetic acid ethyl ester as a building block, with applications in areas such as electronics and energy storage. Additionally, further research is needed to fully understand the mechanism of action of (4-Trifluoromethyl-phenylamino)-acetic acid ethyl ester and its potential toxicity, in order to ensure its safe and effective use in lab experiments and potential applications.